Cas no 1115941-14-4 (2-({8-fluoro-5H-pyrimido[5,4-b]indol-4-yl}sulfanyl)-1-[4-(4-methoxyphenyl)piperazin-1-yl]ethan-1-one)

• Product Name: 2-({8-fluoro-5H-pyrimido[5,4-b]indol-4-yl}sulfanyl)-1-[4-(4-methoxyphenyl)piperazin-1-yl]ethan-1-one
• CAS No: 1115941-14-4
• MF: C₂₃H₂₂FN₅O₂S
• MW: 451.516486644745
• CID: 5388655
• Update Time: 2025-06-09

2-({8-fluoro-5H-pyrimido[5,4-b]indol-4-yl}sulfanyl)-1-[4-(4-methoxyphenyl)piperazin-1-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-[(8-fluoro-5H-pyrimido[5,4-b]indol-4-yl)sulfanyl]-1-[4-(4-methoxyphenyl)piperazin-1-yl]ethanone
• 2-({8-fluoro-5H-pyrimido[5,4-b]indol-4-yl}sulfanyl)-1-[4-(4-methoxyphenyl)piperazin-1-yl]ethan-1-one

• Inchi： 1S/C23H22FN5O2S/c1-31-17-5-3-16(4-6-17)28-8-10-29(11-9-28)20(30)13-32-23-22-21(25-14-26-23)18-12-15(24)2-7-19(18)27-22/h2-7,12,14,27H,8-11,13H2,1H3
• InChI Key： VWTIOXRHMPXJIV-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCN(C2=CC=C(OC)C=C2)CC1)CSC1=C2C(=NC=N1)C1=C(N2)C=CC(F)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 2-({8-fluoro-5H-pyrimido[5,4-b]indol-4-yl}sulfanyl)-1-[4-(4-methoxyphenyl)piperazin-1-yl]ethan-1-one

Introduction to 2-({8-fluoro-5H-pyrimido[5,4-b]indol-4-yl}sulfanyl)-1-[4-(4-methoxyphenyl)piperazin-1-yl]ethan-1-one and Its Significance in Modern Chemical Biology

The compound with the CAS number 1115941-14-4, chemically designated as 2-({8-fluoro-5H-pyrimido[5,4-b]indol-4-yl}sulfanyl)-1-[4-(4-methoxyphenyl)piperazin-1-yl]ethan-1-one, represents a fascinating intersection of medicinal chemistry and pharmacological innovation. This intricate molecular structure has garnered significant attention in the scientific community due to its potential therapeutic applications and the unique pharmacophoric features it embodies. The presence of a fluoro-substituted pyrimido[5,4-b]indole core and a piperazine moiety linked through an acetylamine backbone suggests a multifaceted interaction with biological targets, making it a promising candidate for further exploration in drug discovery.

In recent years, the pharmaceutical industry has witnessed a surge in the development of molecules that incorporate fluorine atoms, owing to their ability to modulate metabolic stability, binding affinity, and bioavailability. The 8-fluoro substituent in this compound is particularly noteworthy, as fluorine's electronic properties can significantly influence the molecule's interactions with enzymes and receptors. This modification has been strategically employed in various drug candidates to enhance their pharmacokinetic profiles, exemplifying the growing importance of fluorinated heterocycles in modern medicinal chemistry.

The pyrimido[5,4-b]indole scaffold is another critical feature of this compound, offering a privileged structure that has been extensively explored in the quest for novel bioactive molecules. Pyrimidoindole derivatives are known for their broad spectrum of biological activities, including antiviral, anticancer, and anti-inflammatory effects. The specific arrangement of atoms within this framework allows for selective binding to biological targets, making it an attractive scaffold for structure-based drug design. Furthermore, the sulfanyl group appended to the pyrimidoindole core introduces additional hydrogen bonding capabilities and electronic diversity, which can be leveraged to fine-tune the compound's pharmacological properties.

The piperazine moiety at the other end of the molecular structure adds another layer of complexity and functionality. Piperazines are widely recognized for their role as pharmacophores in numerous therapeutic agents due to their ability to engage with various biological targets, including G-protein coupled receptors (GPCRs) and ion channels. The presence of a 4-methoxyphenyl substituent on the piperazine ring further enhances the molecule's interactome by introducing hydrophobicity and electronic modulation. This combination of structural elements suggests that this compound may exhibit dual or multi-target engagement capabilities, a desirable trait in modern drug design aimed at achieving synergistic therapeutic effects.

Recent advancements in computational chemistry and high-throughput screening have accelerated the process of identifying novel drug candidates like 2-({8-fluoro-5H-pyrimido[5,4-b]indol-4-yl}sulfanyl)-1-[4-(4-methoxyphenyl)piperazin-1-yl]ethan-1-one. Molecular modeling studies have indicated that this compound may interact with proteins involved in critical biological pathways, such as those implicated in neurodegenerative disorders and cancer. The precise spatial arrangement of its functional groups allows for optimal binding affinity and selectivity, which are paramount for therapeutic efficacy while minimizing off-target effects.

The synthesis of this compound represents a testament to the ingenuity of synthetic organic chemists who have meticulously crafted its structure to maximize its potential biological activity. The introduction of fluorine at the 8-position of the pyrimidoindole ring was achieved through a multi-step process involving nucleophilic aromatic substitution and subsequent functional group transformations. The subsequent attachment of the piperazine derivative via an acetylamine linkage required careful optimization to ensure regioselectivity and high yield. These synthetic strategies highlight the importance of interdisciplinary collaboration between chemists and biologists in developing next-generation therapeutics.

Ongoing research into this compound is exploring its potential applications in treating various diseases. Preliminary in vitro studies have demonstrated promising results regarding its ability to modulate enzyme activity and receptor binding. For instance, interactions with enzymes such as kinases and phosphodiesterases have been observed, suggesting potential therapeutic benefits in conditions where these enzymes play a pathological role. Additionally, its ability to interact with GPCRs has opened avenues for investigating its efficacy in neurological disorders characterized by aberrant receptor signaling.

The role of fluorine chemistry in enhancing drug-like properties cannot be overstated. The fluoro-substituent not only improves metabolic stability but also influences stereochemistry at adjacent positions, leading to more potent and selective drug candidates. In the context of 2-({8-fluoro-5H-pyrimido[5,4-b]indol-4-yl}sulfanyl)-1-[4-(4-methoxyphenyl)piperazin-1-yl]ethan-1-one, this fluorine atom is strategically positioned to interact with biological targets while maintaining overall molecular rigidity necessary for optimal binding affinity.

Furthermore, the methoxy group on the phenyl ring contributes to hydrophobic interactions within biological membranes and can influence solubility profiles. This feature is particularly important for oral bioavailability, where optimizing solubility is crucial for achieving therapeutic concentrations at achievable doses. The combination of these structural elements underscores the deliberate design principles behind this molecule's development.

In conclusion,2-({8-fluoro-5H-pyrimido[5,4-b]indol-4-yl}sulfanyl)-1-[4-(4-methoxyphenyl)piperazin-1-yl]ethan-1-one (CAS no 1115941-14-4) exemplifies how strategic incorporation of specific functional groups can yield compounds with significant therapeutic potential. Its unique structural features—such as the fluoro-substituted pyrimido[5,4-b]indole core, sulfanyl group, and piperazine moiety linked via an acetylamine backbone—make it a compelling candidate for further investigation in drug discovery efforts aimed at addressing complex diseases. As research continues to uncover new biological targets and mechanisms underlying human pathology,compounds like this one will remain at forefrontsolving unmet medical needs through innovative chemical biology approaches.